Cas no 70857-56-6 (1,2-Benzenedicarboxylicacid, 1,2-bis(2-methyloctyl) ester)

• Product Name: 1,2-Benzenedicarboxylicacid, 1,2-bis(2-methyloctyl) ester
• CAS No: 70857-56-6
• MF: C₂₆H₄₂O₄
• MW: 418.609288692474
• CID: 566606
• PubChem ID: 3018042
• Update Time: 2025-04-19

1,2-Benzenedicarboxylicacid, 1,2-bis(2-methyloctyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylicacid, 1,2-bis(2-methyloctyl) ester
• bis(2-methyloctyl) benzene-1,2-dicarboxylate
• bis(2-methyloctyl) phthalate
• EC 249-079-5
• EINECS 274-944-9
• JAY-DINP
• CCRIS 6195
• 1,2-Benzenedicarboxylic acid, 1,2-bis(2-methyloctyl) ester; 1,2-Benzenedicarboxylic acid, bis(2-methyloctyl) ester (9CI); Bis(2-methyloctyl) phthalate; Di(2-Methyl-1-octyl) phthalate; Phthalic acid, bis-2-methyloctyl ester
• Vinylcizer 90
• Di-''isononyl'' phthalate
• DTXSID70991133
• NS00064572
• Palatinol N
• Palatinol DN
• 70857-56-6
• DINP3
• SCHEMBL3680561
• Phthalic acid, bis-2-methyloctyl ester
• UNII-4010KIX4CK
• DINP2
• EINECS 249-079-5
• Bis(2-methyloctyl)phthalate
• HSDB 4491

• Inchi： 1S/C26H42O4/c1-5-7-9-11-15-21(3)19-29-25(27)23-17-13-14-18-24(23)26(28)30-20-22(4)16-12-10-8-6-2/h13-14,17-18,21-22H,5-12,15-16,19-20H2,1-4H3
• InChI Key： GXRDMEGSBKPONF-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)OCC(C)CCCCCC)=O)CC(C)CCCCCC

Computed Properties

• Exact Mass: 418.30846
• Monoisotopic Mass: 418.308
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 18
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 0.973
• Boiling Point: 405.7°C at 760 mmHg
• Flash Point: 216.3°C
• Refractive Index: 1.487
• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters